molecular formula C9H14ClNO2 B6170322 8-aminotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid hydrochloride, Mixture of diastereomers CAS No. 2649060-95-5

8-aminotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid hydrochloride, Mixture of diastereomers

Cat. No. B6170322
CAS RN: 2649060-95-5
M. Wt: 203.7
InChI Key:
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Description

8-aminotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid hydrochloride, Mixture of diastereomers is a useful research compound. Its molecular formula is C9H14ClNO2 and its molecular weight is 203.7. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-aminotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methyl vinyl ketone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with maleic anhydride in the presence of a catalytic amount of hydrochloric acid to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is then reacted with methyl vinyl ketone in the presence of sodium hydroxide to form the desired tricyclic compound.", "Step 3: The tricyclic compound is then treated with hydroxylamine hydrochloride in ethanol to form the corresponding oxime.", "Step 4: The oxime is then reduced with sodium borohydride in ethanol to form the amine.", "Step 5: The amine is then treated with hydrochloric acid to form the hydrochloride salt of the desired product, which is a mixture of diastereomers." ] }

CAS RN

2649060-95-5

Product Name

8-aminotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid hydrochloride, Mixture of diastereomers

Molecular Formula

C9H14ClNO2

Molecular Weight

203.7

Purity

95

Origin of Product

United States

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